Cas no 31037-50-0 (Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-)

Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- structure
31037-50-0 structure
Product name:Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
CAS No:31037-50-0
MF:C24H16N2O6S2
MW:492.524
CID:3935391
PubChem ID:104312

Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 4,4'-(1,10-phenanthroline-4,7-diyl)bis-
    • 4,4'-(1,10-Phenanthroline-4,7-diyl)di(benzene-1-sulfonic acid)
    • 4,7-diphenyl-1,10-phenanthroline 4',4''-disulfonic acid
    • 4,4'-(1,10-phenanthroline-4,7-diyl)dibenzenesulfonic acid
    • bathophenanthroline 4',4''-disulfonic acid
    • Q27147662
    • 4-[7-(4-sulfophenyl)-1,10-phenanthrolin-4-yl]benzenesulfonic Acid
    • CHEBI:78159
    • SCHEMBL338486
    • 31037-50-0
    • DTXSID70866276
    • Inchi: InChI=1S/C24H16N2O6S2/c27-33(28,29)17-5-1-15(2-6-17)19-11-13-25-23-21(19)9-10-22-20(12-14-26-24(22)23)16-3-7-18(8-4-16)34(30,31)32/h1-14H,(H,27,28,29)(H,30,31,32)
    • InChI Key: HGFIOWHPOGLXPU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 492.04497858Da
  • Monoisotopic Mass: 492.04497858Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 838
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 151Ų

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